![molecular formula C10H14ClNO2 B1525840 2-[(2,6-Dimethylphenyl)amino]acetic acid hydrochloride CAS No. 1354963-53-3](/img/structure/B1525840.png)
2-[(2,6-Dimethylphenyl)amino]acetic acid hydrochloride
Overview
Description
“2-[(2,6-Dimethylphenyl)amino]acetic acid hydrochloride” is a chemical compound with the CAS Number: 1354963-53-3 . It has a molecular weight of 215.68 and is typically in the form of a powder .
Molecular Structure Analysis
The molecular structure of “2-[(2,6-Dimethylphenyl)amino]acetic acid hydrochloride” can be represented by the Inchi Code: 1S/C10H13NO2.ClH/c1-7-4-3-5-8 (2)10 (7)11-6-9 (12)13;/h3-5,11H,6H2,1-2H3, (H,12,13);1H . This indicates that the molecule consists of a 2,6-dimethylphenyl group attached to an amino acetic acid group, and it is in the form of a hydrochloride salt .Physical And Chemical Properties Analysis
“2-[(2,6-Dimethylphenyl)amino]acetic acid hydrochloride” is a solid at 20 degrees Celsius . It appears as a white to almost white powder or crystal .Scientific Research Applications
Non-Steroidal Anti-Inflammatory Drug Research
This compound is an analog of 2-((2,6-dimethylphenyl)amino)benzoic acid (HDMPA), which has potential applications as a non-steroidal anti-inflammatory drug (NSAID). Research has been conducted on its polymorphism to investigate the effect of double Cl–CH3 exchange, which could affect its pharmaceutical properties .
Thyroid Drug Development
There has been a discovery of new forms of this compound through solution growth and thermal treatment of crystals. These new forms could have implications for thyroid drug development, as they may offer different therapeutic properties or bioavailability .
Material Science
Scientists with experience in material science may use this compound in various research applications, including the development of new materials with specific properties or functions .
Safety and Hazards
properties
IUPAC Name |
2-(2,6-dimethylanilino)acetic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2.ClH/c1-7-4-3-5-8(2)10(7)11-6-9(12)13;/h3-5,11H,6H2,1-2H3,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHRYGLOHSWHMAI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NCC(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2,6-Dimethylphenyl)amino]acetic acid hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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